molecular formula C16H13NO4S B588091 Valdecoxib Sulfonic Acid-13C2,15N CAS No. 1391053-52-3

Valdecoxib Sulfonic Acid-13C2,15N

Cat. No. B588091
CAS RN: 1391053-52-3
M. Wt: 318.321
InChI Key: LLWOSCPRJRUVST-DBSSFUHWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Valdecoxib Sulfonic Acid-13C2,15N, also known as 4-(5-Methyl-3-phenyl-4-isoxazolyl)benzenesulfonic Acid-13C2,15N, is a labelled metabolite of Valdecoxib . Valdecoxib is a non-steroidal anti-inflammatory drug (NSAID) used for the treatment of osteoarthritis, rheumatoid arthritis, and other conditions . The molecular formula of Valdecoxib Sulfonic Acid-13C2,15N is C14[13C]2H13[15N]O4S, and its molecular weight is 318.32 .


Molecular Structure Analysis

The molecular structure of Valdecoxib Sulfonic Acid-13C2,15N consists of a phenyl ring attached to an isoxazole ring, which is further attached to a benzenesulfonic acid group . The isoxazole ring contains a 13C-labelled methyl group and a 15N atom .


Physical And Chemical Properties Analysis

The molecular weight of Valdecoxib Sulfonic Acid-13C2,15N is 318.32 . Its molecular formula is C14[13C]2H13[15N]O4S .

Safety And Hazards

Valdecoxib Sulfonic Acid-13C2,15N is intended for research use only and is not intended for diagnostic or therapeutic use . Valdecoxib, the parent compound, was removed from the Canadian, U.S., and E.U. markets in 2005 due to concerns about a possible increased risk of heart attack and stroke .

properties

IUPAC Name

4-(5-(113C)methyl-3-phenyl-(513C,215N)1,2-oxazol-4-yl)benzenesulfonic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13NO4S/c1-11-15(12-7-9-14(10-8-12)22(18,19)20)16(17-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H,18,19,20)/i1+1,11+1,17+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLWOSCPRJRUVST-DBSSFUHWSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[13CH3][13C]1=C(C(=[15N]O1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13NO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Valdecoxib Sulfonic Acid-13C2,15N

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